Cas no 1783605-00-4 (4-Bromo-2-fluoro-5-methylphenylacetonitrile)

• Product Name: 4-Bromo-2-fluoro-5-methylphenylacetonitrile
• CAS No: 1783605-00-4
• MF: C₉H₇BrFN
• MW: 228.06098484993
• MDL: MFCD30742513
• CID: 4705066
• Update Time: 2023-08-15

4-Bromo-2-fluoro-5-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-methylphenylacetonitrile
• SY274479

• MDL： MFCD30742513
• Inchi： 1S/C9H7BrFN/c1-6-4-7(2-3-12)9(11)5-8(6)10/h4-5H,2H2,1H3
• InChI Key： BJIDGKVVRDUBKM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC#N)=CC=1C)F

Computed Properties

• Exact Mass: 226.97459 g/mol
• Monoisotopic Mass: 226.97459 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8
• Molecular Weight: 228.06